2-Amino-N,N-dimethyl-3-nitrobenzamide

• CAS No.: 473734-51-9
• Molecular Formula: C9H11N3O3
• Molecular Weight: 209.20 g/mol
• IUPAC Name: 2-amino-N,N-dimethyl-3-nitrobenzamide
• InChI: InChI=1S/C9H11N3O3/c1-11(2)9(13)6-4-3-5-7(8(6)10)12(14)15/h3-5H,10H2,1-2H3
• InChI Key: ZCRKUBBODNBABQ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1=C(C(=CC=C1)[N+](=O)[O-])N

Description

2-Amino-N,N-dimethyl-3-nitrobenzamide is a useful research compound. Its molecular formula is C9H11N3O3 and its molecular weight is 209.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

EDC.HCl (2.47 g, 12.88 mmol) was added to a stirred mixture of 2-amino-3-nitrobenzoic acid (2.18 g, 11.98 mmol) (Mickelson, J. Med. Chem, 39(23) 4662 (1996)), 2M dimethylamine in THF (6.45 ml, 12.9 mmol) and 1-hydroxybenzotriazole (0.1 g, 0.74 mmol) in dichloromethane (100 ml). The reaction mixture was stirred at room temperature for 18 h, washed with saturated aqueous sodium bicarbonate and the organic layer dried (Na2SO4) and evaporated in vacuo to afford the title compound as a pale orange gum (2.5 g, 100%).